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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
diethylaminophenol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and environmental

compliance.

1. Hazard Identification and Safety Data

3-Diethylaminophenol is classified as a hazardous substance. It is toxic if swallowed, harmful

in contact with skin or if inhaled, and causes skin and serious eye irritation.[1][2] It is also

suspected of causing genetic defects. All handling and disposal operations must be conducted

with appropriate personal protective equipment and in a designated controlled area.
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Property Value Source(s)

CAS Number 91-68-9

UN Number
UN2811 (Toxic solid, organic,

n.o.s.)
[1]

Hazard Class 6.1 (Toxic) [1]

Physical State Solid (Grey) [1]

Melting Point 69 - 73 °C / 158 - 163.4 °F [1]

Boiling Point 170 °C @ 15 mmHg [1]

Flash Point 141 °C / 285.8 °F [1]

Incompatibilities
Strong oxidizing agents, strong

bases, acids, isocyanates
[1]

Storage
Store in a refrigerator, in a

tightly closed container.[3][4]
Air and heat sensitive.[1]

2. Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following PPE is worn:

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).

Eye/Face Protection: Use chemical safety goggles and/or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.[1][5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[1][2] All work should

be conducted in a chemical fume hood.[5]

3. Spill Management Protocol

In the event of a spill, follow these procedures immediately:
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Small Spills:

Ensure the area is well-ventilated.

Dampen the solid spill material with alcohol to prevent dust formation.[3][4][6]

Carefully transfer the dampened material to a suitable, labeled waste container.[3][6]

Use absorbent paper dampened with alcohol to clean up any remaining residue.[3][4][6]

Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for

disposal.[3][4][6]

Wash the contaminated surface with alcohol, followed by a strong soap and water

solution.[3][4][6]

Large Spills:

Evacuate the area immediately.

Isolate the spill or leak area for at least 25 meters (75 feet) for solids.[3][4][6]

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

4. Step-by-Step Disposal Procedure

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1][5] The following is a

general protocol for laboratory settings.

Segregation and Collection:

Collect waste 3-diethylaminophenol and any materials contaminated with it (e.g.,

weighing boats, contaminated gloves, absorbent paper) separately from other waste

streams.

Do not mix with incompatible materials such as strong oxidizing agents or bases.[1]
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Waste Container Selection:

Use a dedicated, properly sealed, and clearly labeled hazardous waste container. The

container must be robust and compatible with the chemical.

The label should include:

The words "Hazardous Waste"

The full chemical name: "3-Diethylaminophenol"

The associated hazards (e.g., "Toxic")

The accumulation start date.

Packaging for Disposal:

For pure or residual 3-diethylaminophenol, place it directly into the designated

hazardous waste container.

For contaminated labware (e.g., pipette tips, wipes), double-bag the items in vapor-tight

plastic bags before placing them in the solid waste container.[3][4]

Storage Pending Disposal:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be cool, dry, well-ventilated, and away from general laboratory traffic.

Arranging for Pickup and Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

schedule a pickup.

Provide the contractor with the Safety Data Sheet (SDS) for 3-diethylaminophenol.
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Disposal must be conducted at an approved and licensed waste disposal facility.[1] Do not

attempt to dispose of this chemical down the drain or in regular trash.[2]

Diagrams
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3-Diethylaminophenol Disposal Workflow
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Caption: Workflow for the safe disposal of 3-diethylaminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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